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Compound of Interest

Compound Name: 2-Cyclohepten-1-ol

Cat. No.: B8601870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

seven-membered ring alcohols, with a primary focus on cycloheptanol. The information is

compiled from critically evaluated data and established experimental methodologies, offering a

valuable resource for researchers in chemistry, materials science, and pharmacology.

Quantitative Thermodynamic Data for
Cycloheptanol
The following tables summarize the key thermodynamic properties of cycloheptanol in its

various phases. These values are essential for understanding the compound's stability,

reactivity, and phase behavior, which are critical parameters in process design, drug

formulation, and computational modeling.

Table 1: Enthalpy, Entropy, and Heat Capacity of
Cycloheptanol
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Property Value Units Phase
Temperatur
e (K)

Reference

Standard

Molar

Enthalpy of

Combustion

(ΔcH°)

-4362 ± 1 kJ/mol Liquid 293.15 [1]

Standard

Molar

Enthalpy of

Formation

(ΔfH°)

-393 kJ/mol Liquid 293.15 [1]

Standard

Molar

Entropy (S°)

241.638 J/mol·K Liquid 298.15 [1]

Molar Heat

Capacity (Cp)
250.22 J/mol·K Liquid 298.15 [1]

Molar Heat

Capacity (Cp)
244.3 J/mol·K Liquid 298 [1]

Table 2: Phase Transition Properties of Cycloheptanol
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Property Value Units Transition Reference

Melting Point 2 °C Solid to Liquid [2]

Boiling Point 185 °C Liquid to Gas [3]

Triple Point

Temperature
280.30 K

Crystal 1, Liquid,

Gas

Enthalpy of

Vaporization

(ΔvapH)

64.7 kJ/mol
Liquid to Gas (at

299 K)

Enthalpy of

Fusion (ΔfusH)
1.6 kJ/mol

Solid to Liquid (at

280.3 K)

Enthalpy of

Transition
1.51 kJ/mol

Crystal 2 to

Crystal 1

Entropy of

Fusion (ΔfusS)
5.72 J/mol·K

Solid to Liquid (at

280.3 K)

Table 3: Physical Properties of Cycloheptanol
Property Value Units Temperature (K)

Molecular Weight 114.186 g/mol N/A

Density 0.9 ± 0.1 g/cm³ 298.15

Vapor Pressure 0.2 ± 0.7 mmHg 298.15

Flash Point 71.1 ± 0.0 °C N/A

Experimental Protocols
The determination of the thermodynamic properties presented above relies on precise and

well-established experimental techniques. This section details the methodologies for key

experiments.
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Adiabatic Calorimetry for Heat Capacity and Enthalpy of
Transition
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a

substance as a function of temperature.[4][5] By maintaining a near-zero temperature

difference between the sample cell and its surroundings, heat leaks are minimized, allowing for

precise measurement of the energy required to raise the sample's temperature.

Methodology:

A known mass of the cycloheptanol sample is placed in a sealed calorimeter vessel.

The vessel is cooled to a low starting temperature, often using a cryogen like liquid nitrogen.

A measured amount of electrical energy is supplied to a heater within the vessel, causing a

small, incremental increase in the sample's temperature.

The temperature change is precisely measured using a calibrated thermometer, such as a

platinum resistance thermometer.

The heat capacity is calculated from the electrical energy input and the corresponding

temperature rise.

This process is repeated over the desired temperature range to obtain the heat capacity

curve.

Phase transitions are identified by a sharp increase in heat capacity, and the enthalpy of the

transition is determined by integrating the area under the peak.
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Fig. 1: Workflow for Adiabatic Calorimetry.
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Bomb Calorimetry for Enthalpy of Combustion
Bomb calorimetry is the standard method for determining the enthalpy of combustion of solid

and liquid samples.[3][6] The sample is combusted in a high-pressure oxygen environment,

and the heat released is absorbed by a surrounding water bath.

Methodology:

A precisely weighed sample of liquid cycloheptanol is placed in a crucible within a high-

pressure stainless-steel vessel known as a "bomb."

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through a fuse wire.

The complete combustion of the sample releases heat, which is transferred to the bomb and

the surrounding water, causing a temperature rise.

The final temperature of the water is recorded after thermal equilibrium is reached.

The heat of combustion is calculated from the temperature change, the heat capacity of the

calorimeter system (determined by calibrating with a standard like benzoic acid), and the

mass of the sample.
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Record initial water temperature

Ignite sample

Record final water temperature

Calculate heat released (q)

Calculate Enthalpy of Combustion

Click to download full resolution via product page

Fig. 2: Workflow for Bomb Calorimetry.
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Ebulliometry for Vapor Pressure
Ebulliometry is a technique used to determine the vapor pressure of a liquid by measuring its

boiling point at various controlled pressures.[7][8]

Methodology:

The cycloheptanol sample is placed in the boiling chamber of an ebulliometer.

The system is connected to a pressure control system, and the pressure is set to a desired

value below atmospheric pressure.

The liquid is heated until it boils, and the temperature of the vapor in equilibrium with the

boiling liquid is measured with a high-precision thermometer.

This temperature is the boiling point at the set pressure.

The pressure is then adjusted to a new value, and the corresponding boiling point is

measured.

This process is repeated for a range of pressures to obtain a set of vapor pressure-

temperature data points.

The data can be fitted to an equation, such as the Antoine equation, to describe the vapor

pressure as a function of temperature.
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Fig. 3: Workflow for Ebulliometry.
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Conclusion
The thermodynamic data and experimental methodologies presented in this guide offer a

foundational understanding of the physicochemical properties of cycloheptanol. This

information is crucial for professionals in research and development, enabling more accurate

modeling, safer handling, and more effective application of seven-membered ring alcohols in

various scientific and industrial contexts. The provided experimental workflows can also serve

as a basis for designing and implementing studies on related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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